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Compound of Interest

Compound Name: IQA
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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals to address challenges
in optimizing the computational cost of Image Quality Assessment (IQA) models.

Frequently Asked Questions (FAQS)

Q1: Why is optimizing the computational cost of IQA models important for our research?

Optimizing IQA models is crucial for applications requiring real-time image analysis or
deployment on resource-constrained devices, such as mobile or embedded systems. High
computational overhead can hinder the practical application of these models in high-throughput
screening, real-time monitoring of imaging equipment, and other time-sensitive scenarios.
Efficient models enable faster processing, reduced energy consumption, and broader
accessibility.

Q2: What are the primary strategies for reducing the computational cost of deep learning-
based IQA models?

The two most common and effective techniques are model pruning and quantization.[1]

e Model Pruning: This involves removing redundant or unimportant parameters (weights or
connections) from a neural network, thereby reducing its size and computational complexity.

[1][2]
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e Quantization: This technique reduces the numerical precision of the model's parameters,
typically from 32-bit floating-point numbers to 8-bit integers. This significantly decreases the
model's memory footprint and can lead to faster computations.[1][3]

Combining these methods can lead to even greater optimization.[2]
Q3: What is the typical trade-off between model compression and accuracy in IQA?

There is generally a trade-off between the level of model compression (through pruning and
quantization) and the model's predictive accuracy. While these techniques aim to minimize the
impact on performance, aggressive optimization can lead to a noticeable drop in accuracy.[2][4]
The key is to find the right balance that meets the computational requirements of your
application without compromising the reliability of the IQA scores. It's essential to monitor the
model's accuracy during the optimization process.[2]

Q4: How do | choose between Post-Training Quantization (PTQ) and Quantization-Aware
Training (QAT)?

e Post-Training Quantization (PTQ) is a simpler approach where a fully trained model is
converted to a lower precision format. It's a good starting point for optimization as it is
relatively easy to implement.

e Quantization-Aware Training (QAT) simulates the effects of quantization during the training
or fine-tuning process. This allows the model to adapt to the lower precision, often resulting
in better accuracy compared to PTQ, especially for more aggressive quantization.[5] QAT is
recommended when PTQ leads to an unacceptable loss in accuracy.

Troubleshooting Guides

Issue 1: Significant Drop in IQA Model Accuracy After
Pruning

Symptoms: Your IQA model's performance (e.g., correlation with human scores) decreases
substantially after applying pruning techniques.

Possible Causes:
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Aggressive Pruning: Removing too many parameters can lead to the loss of crucial
information for accurate quality assessment.[2]

Loss of Important Weights: The pruning process may have removed weights that were
critical to the model's performance, even if they had small magnitudes.[2]

Architectural Disruption: Pruning can alter the model's architecture in a way that disrupts the
learned relationships between different layers.[2]

Troubleshooting Steps:

Iterative Pruning: Instead of a single, aggressive pruning step, prune the model iteratively in
smaller increments. After each pruning iteration, fine-tune the model to allow it to recover
from the removal of parameters.

Monitor Accuracy: Continuously evaluate the model's performance on a validation set
throughout the pruning process to identify the point at which accuracy begins to degrade
significantly.[2]

Knowledge Distillation: Train a smaller, pruned model to mimic the output of the original,
larger model. This can help the smaller model learn the more complex relationships captured
by the larger one.

Experiment with Pruning Strategy: Explore different pruning strategies. For example, instead
of purely magnitude-based pruning, consider techniques that assess the impact of removing
a parameter on the overall loss.

Issue 2: Unexpectedly High Computational Cost After
Optimization

Symptoms: The optimized IQA model is not significantly faster or uses more memory than

expected.

Possible Causes:

e Quantization/Dequantization Overhead: Frequent conversion between low-precision and
high-precision formats during inference can introduce computational overhead.[6]
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o Hardware/Software Incompatibility: The hardware or inference library you are using may not
fully support the low-precision operations of your quantized model.

o Suboptimal Model Architecture: Some model architectures are inherently more difficult to
optimize effectively.

Troubleshooting Steps:

o Profile the Model: Use profiling tools to identify bottlenecks in your model's inference
pipeline. This can help pinpoint layers or operations that are particularly time-consuming.

» Verify Hardware/Software Support: Ensure that your target hardware and software libraries
are optimized for the data types used in your quantized model (e.g., INT8).

o Architectural Modifications: If possible, consider using a more lightweight and optimization-
friendly base architecture for your IQA model.

Quantitative Data Summary

The following tables provide a comparative overview of the performance and, where available,
the computational cost of various IQA models. Performance is typically measured by the
Pearson Linear Correlation Coefficient (PLCC) and Spearman'’s Rank-Order Correlation
Coefficient (SRCC), with higher values indicating better correlation with human judgments.

Table 1: Performance Comparison of Full-Reference (FR) IQA Models

Metric Name

csiq
(PLCCISRCC)

live
(PLCCISRCC)

tid2008
(PLCCISRCC)

tid2013
(PLCCISRCC)

ssim

0.765/0.8367

0.8253/0.9103

0.6003 /0.6242

0.6558 / 0.6269

ms_ssim

0.7718/0.9131

0.7668 / 0.9508

0.7897/0.8542

0.7819/0.7859

CwW_ssim

0.6078/0.7585

0.6287 /0.7856

0.5971/0.6475

0.5819/0.6534

Data sourced from pyiga Performance Benchmark.[7]

Table 2: Performance and Computational Cost of Select IQA Models
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Relative
SROCC .
IQA Model Type SROCC (LIVE) Computational
(TID2013)
Cost
BRISQUE NR 0.939 0.707 Low
NIQE NR 0.914 0.658 Low
RankIQA NR 0.967 0.867 High
SSIM FR 0.911 0.638 Very Low
MS-SSIM FR 0.951 0.789 Low
VIF FR 0.960 0.697 High
MAD FR 0.978 0.860 Very High

This table is a synthesis of data from multiple sources to illustrate the general trade-offs.
"Relative Computational Cost" is a qualitative measure based on descriptions in the literature.

[8]°]

Experimental Protocols
Protocol 1: Model Pruning for IQA

Objective: To reduce the size and computational complexity of a trained IQA model with
minimal impact on accuracy.

Methodology:

o Baseline Evaluation: Evaluate the performance of the original, unpruned IQA model on a
benchmark dataset to establish a baseline.

» Define Pruning Strategy:

o Scope: Decide whether to prune weights globally across the network or on a layer-by-layer
basis.
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o Criterion: Select a criterion for pruning, such as removing weights with the lowest
magnitude.

o Sparsity Target: Define the desired percentage of weights to be removed.

e |terative Pruning and Fine-Tuning:
o Prune a small percentage of the weights based on the chosen strategy.

o Fine-tune the pruned model on the training dataset for a few epochs to allow the
remaining weights to adjust.

o Repeat this process until the target sparsity is reached.

e Final Evaluation: Evaluate the performance of the final pruned and fine-tuned model against
the baseline to quantify the impact on accuracy.

Protocol 2: Post-Training Quantization (PTQ) of an IQA
Model

Objective: To reduce the memory footprint and potentially accelerate the inference of a trained
IQA model.

Methodology:
» Model Preparation: Start with a well-trained, high-precision (e.g., FP32) IQA model.
o Calibration:

o Select a representative subset of your training or validation data for calibration.

o Run inference on this calibration dataset to collect the range of activation values for each
layer. This information is used to determine the optimal quantization parameters (scale
and zero-point).[6]

e Quantization: Use a quantization tool or library (e.g., TensorFlow Lite Converter, PyTorch's
guantization module) to convert the model's weights and activations to a lower precision
format (e.g., INTS8).
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» Evaluation: Evaluate the performance of the quantized model on the test dataset and
compare it to the original model's performance to assess any accuracy degradation.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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